N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide

• IUPAC Name: N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• InChI: InChI=1S/C14H14N6O3/c1-9-16-18-13(23-9)8-15-12(21)6-7-20-14(22)10-4-2-3-5-11(10)17-19-20/h2-5H,6-8H2,1H3,(H,15,21)
• InChI Key: OFYFWTZJCUDBRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CNC(=O)CCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C14H14N6O3
• Molecular Weight: 314.30 g/mol

Description

N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C14H14N6O3 and its molecular weight is 314.305. The purity is usually 95%.
BenchChem offers high-quality N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

The compound is related to a family of chemicals that undergo various synthetic transformations, facilitating the production of novel compounds with potentially useful properties. For instance, Chau et al. (1997) describe the cyclic transformation of 5-aryl(or methyl)-3-phenylcarbamoyl-1,3,4-oxadiazol-2(3H)-ones into 1,3,5-triazine-2,4,6-trione derivatives, highlighting a method for creating structurally related compounds that could enhance the understanding of N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide's chemical behavior and applications (Chau, Malanda, & Milcent, 1997).

Antimicrobial and Biological Activities

Several studies have explored the antimicrobial potential of compounds structurally related to N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide. Sindhu et al. (2013) synthesized novel 2-aryl-5-((1-aryl-1H-1,2,3-triazol-4-yl)methylthio)-1,3,4-oxadiazoles, evaluating their antibacterial and antifungal activities, which could suggest similar applications for the compound (Sindhu, Singh, Khurana, Sharma, & Aneja, 2013). Furthermore, compounds based on the oxadiazole structure have shown promise in creating insensitive energetic materials, as demonstrated by Yu et al. (2017), indicating potential applications in materials science beyond biological activities (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).

Synthesis and Evaluation of Derivatives

Research into derivatives of oxadiazole compounds provides insight into the synthetic versatility and potential application areas of N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-3-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanamide. For example, the synthesis and evaluation of 1,3,4-oxadiazole derivatives for their anti-inflammatory properties, as discussed by Amir, Javed, and Kumar (2007), suggest that related compounds could offer significant therapeutic benefits (Amir, Javed, & Kumar, 2007).